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Compound of Interest

Compound Name: 5-O-DMT-rl

Cat. No.: B10854480

Get Quote

The key distinction between the two molecules lies in the presence or absence of a hydroxyl

. J

group at the 2' position of the sugar moiety.

e 5-O-DMT-inosine (Ribonucleoside): This compound, also referred to as 5"-O-(4,4"-
Dimethoxytrityl)-inosine, has the molecular formula C3s1H3oN4O7[1][2].

o 2'-Deoxy-5'-O-DMT-inosine (Deoxyribonucleoside): This variant lacks the 2'-hydroxyl group
and has a molecular formula of C31H30N4Oe[3][4].

Molecular Weight Data

The molecular weights of these compounds are derived from their respective molecular
formulas. The data is summarized below for easy comparison.

Compound Name Molecular Formula Molecular Weight ( g/mol )
5'-O-DMT-inosine Cs1H30N4O7 570.59[2]
2'-Deoxy-5'-O-DMT-inosine C31H30N40s6 554.61

Detailed Molecular Weight Calculation
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The molecular weight is calculated by summing the atomic weights of all atoms in the molecule.
The tables below provide a detailed breakdown of this calculation for each compound based on
standard atomic weights (C: 12.011, H: 1.008, N: 14.007, O: 15.999).

Table 1: Molecular Weight Calculation for 5-O-DMT-inosine (C31H30N4O7)

Atomic Weight (

Element Atom Count Total Mass ( g/mol )
g/mol)

Carbon (C) 31 12.011 372.341

Hydrogen (H) 30 1.008 30.240

Nitrogen (N) 4 14.007 56.028

Oxygen (O) 7 15.999 111.993

Total 570.602

Table 2: Molecular Weight Calculation for 2'-Deoxy-5'-O-DMT-inosine (C31H3oN4Os)

Atomic Weight (

Element Atom Count Total Mass ( g/mol )
g/mol )

Carbon (C) 31 12.011 372.341

Hydrogen (H) 30 1.008 30.240

Nitrogen (N) 4 14.007 56.028

Oxygen (O) 6 15.999 95.994

Total 554.603

Note: The calculated molecular weights may differ slightly from the values found in the
literature due to the use of averaged versus monoisotopic atomic masses.

Logical Workflow for Molecular Weight
Determination
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The process of determining the molecular weight of a chemical compound follows a

straightforward logical path from its constituent elements to the final value.

Atomic Composition

Carbon (C)

Hydrogen (H) Nitrogen (N) Oxygen (0O)
Input Data
'(\g?é?,cgliﬁ_'ig“rgi? Standard Atomic Weights
Calculation

y

Sum of (Atom Count x Atomic Weight)
for each element

Result
Y

Molecular Weight

Caption: Logical workflow for calculating molecular weight.

Experimental Protocols

The determination of a compound's molecular weight is a computational task based on its
known molecular formula. As such, experimental protocols for synthesis or analysis are not
directly applicable to the scope of this specific inquiry. The values presented are calculated

from established atomic weights.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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